Cas no 779979-10-1 (1H-Imidazole-4-ethanamine,1-butyl-)

1H-Imidazole-4-ethanamine,1-butyl- structure
779979-10-1 structure
Product Name:1H-Imidazole-4-ethanamine,1-butyl-
CAS No:779979-10-1
MF:C9H17N3
MW:167.251381635666
CID:553530
PubChem ID:45088920
Update Time:2025-04-19

1H-Imidazole-4-ethanamine,1-butyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-ethanamine,1-butyl-
    • 1H-Imidazole-4-ethanamine,1-butyl-(9CI)
    • 2-(1-butylimidazol-4-yl)ethanamine
    • 1-BUTYL-1H-IMIDAZOLE-4-ETHANAMINE
    • 1H-Imidazole-4-ethanamine,1-butyl
    • AKOS017515198
    • DTXSID40666361
    • 2-(1-Butyl-1H-imidazol-4-yl)ethan-1-amine
    • 779979-10-1
    • Inchi: 1S/C9H17N3/c1-2-3-6-12-7-9(4-5-10)11-8-12/h7-8H,2-6,10H2,1H3
    • InChI Key: KMDLDHUROHNPJS-UHFFFAOYSA-N
    • SMILES: N1(C=NC(CCN)=C1)CCCC

Computed Properties

  • Exact Mass: 167.14200
  • Monoisotopic Mass: 167.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8A^2
  • XLogP3: 0.6

Experimental Properties

  • PSA: 43.84000
  • LogP: 1.88470
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